Cas no 1328316-15-9 (9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane)

• Product Name: 9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• CAS No: 1328316-15-9
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 6408167
• PubChem ID: 71684325
• Update Time: 2025-06-26

9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane
• 1,3-benzodioxol-5-yl(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• benzo[d][1,3]dioxol-5-yl(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone
• 9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro[5.5]undecane
• VU0532372-1
• AKOS024532521
• 1328316-15-9
• F6118-0071

• Inchi： 1S/C16H19NO5/c18-15(12-2-3-13-14(10-12)20-11-19-13)17-6-4-16(5-7-17)21-8-1-9-22-16/h2-3,10H,1,4-9,11H2
• InChI Key： DABMJUGTQPQXLR-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1CCC2(OCCCO2)CC1)=O

Computed Properties

• Exact Mass: 305.12632271g/mol
• Monoisotopic Mass: 305.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.2Ų

Additional information on 9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane

Introduction to 9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane and Its Applications in Modern Chemical Biology

9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane, identified by its CAS number 1328316-15-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique spirocyclic framework and functional groups. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for drug discovery and therapeutic development. The presence of a benzodioxole moiety and an azaspirocycle core imparts distinct chemical and pharmacological properties, which have been extensively studied in recent years.

The benzodioxole (or 1,3-benzodioxole) ring system is well-known for its role in various pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. The carbonyl group attached to this ring further enhances the compound's reactivity, allowing for diverse functionalization strategies. In contrast, the spirocyclic structure of the compound introduces rigidity and conformational constraints, which can influence its binding affinity to biological targets. These structural features make 9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane a compelling candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that the spirocyclic azaspiro framework can modulate enzyme activity by stabilizing transition states or by inducing conformational changes in protein targets. The benzodioxole moiety, on the other hand, has been implicated in interactions with nucleophilic residues in enzymes and receptors, suggesting potential applications in enzyme inhibition or receptor modulation.

In particular, the carbonyl group in this compound has been identified as a key pharmacophore for interactions with biological targets. Functional groups such as carbonyls are frequently involved in hydrogen bonding networks, which can enhance binding affinity and specificity. This has led to investigations into derivatives of 9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane that optimize these interactions for therapeutic purposes.

The synthesis of this compound presents unique challenges due to its complex architecture. Traditional organic synthesis techniques have been employed to construct the spirocyclic core and introduce the necessary functional groups. Advances in synthetic methodologies have allowed for more efficient and scalable production of such molecules, enabling broader exploration of their biological potential.

One area of active research is the exploration of 9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane as a lead compound for drug development. Preclinical studies have demonstrated promising results in models of inflammation and cancer by targeting specific enzymes or receptors involved in these diseases. The ability of this compound to modulate biological pathways suggests its utility in developing novel therapeutics that address unmet medical needs.

The structural complexity of 9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane also makes it an attractive scaffold for chemical biology studies aimed at understanding fundamental mechanisms of drug action. By modifying specific functional groups or introducing structural analogs, researchers can dissect the contributions of different parts of the molecule to its overall biological activity. This approach has provided insights into how structural features influence binding affinity, selectivity, and pharmacokinetic properties.

The integration of experimental data with computational modeling has been particularly valuable in studying this compound. High-resolution structures obtained from X-ray crystallography or NMR spectroscopy have been used to validate computational predictions and refine understanding of molecular interactions. These combined approaches have accelerated the discovery process by providing a more comprehensive view of how 9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane interacts with biological targets.

Future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes or as a component of multi-target directed ligands (MTDLs). The versatility of its structure allows for modifications that could enhance its bioavailability or expand its spectrum of activity against different diseases.

In conclusion,9-(2H-1,3-benzodioxole-5-carbonyl)-1,5-dioxa-9-azaspiro5.5undecane (CAS no 1328316-15-9) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups and spirocyclic framework makes it a valuable scaffold for developing novel therapeutics targeting various diseases. Continued research into this compound promises to yield further insights into its biological activities and applications in medicine.